3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxo-4H-chromen-7-yl propanoate

• IUPAC Name: [3-(1,3-benzothiazol-2-yl)-2,8-dimethyl-4-oxochromen-7-yl] propanoate
• InChI: InChI=1S/C21H17NO4S/c1-4-17(23)26-15-10-9-13-19(24)18(12(3)25-20(13)11(15)2)21-22-14-7-5-6-8-16(14)27-21/h5-10H,4H2,1-3H3
• InChI Key: SAEPSOYQEALPQN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=C(C2=C(C=C1)C(=O)C(=C(O2)C)C3=NC4=CC=CC=C4S3)C
• Molecular Formula: C21H17NO4S
• Molecular Weight: 379.4 g/mol
• CAS No.: 384359-98-2

Description

Benzothiazole is a heterocyclic compound that is part of many pharmaceuticals and industrial chemicals. Many researchers have synthesized benzothiazole derivatives due to their biological activities.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For example, the structure of Benzyl 3-(1,3-benzothiazol-2-yl)propanoate has been determined using IR, 1H NMR, Mass, and elemental analysis data.

Chemical Reactions Analysis

The chemical reactions of benzothiazole derivatives can vary widely depending on the specific compound and conditions. For example, benzothiazole can undergo reactions such as nucleophilic substitution, electrophilic substitution, and coupling reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various experimental techniques. For example, the density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and other properties of Benzyl 3-(1,3-benzothiazol-2-yl)propanoate have been reported.

Scientific Research Applications

Applications in Medical and Environmental Research

• Environmental Exposure and Health Implications : Studies on benzothiazoles, such as benzothiazoles in indoor air, have highlighted their widespread presence in consumer and industrial products, raising concerns about human exposure and potential health effects. Research indicates that these compounds are ubiquitous in indoor environments, leading to inhalation exposure that necessitates further investigation into their health implications (Wan, Xue, & Kannan, 2016).

• Pharmacological Studies and Drug Development : Certain derivatives of benzothiazole have been investigated for their potential therapeutic applications. For example, research into novel benzo[d]thiazol derivatives explored their antidepressant and anticonvulsant effects, revealing promising compounds for further development as pharmaceutical agents (Jin, Fu, Guan, & Jiang, 2019).

• Toxicology and Safety Evaluations : Investigations into the toxicity of various compounds, including those with benzothiazole structures, are critical for assessing their safety in medical applications and environmental exposure. Studies on compounds such as propylene glycol, which are used in formulations with other chemicals, contribute to understanding the safety profiles of these substances and their potential iatrogenic effects in clinical settings (Wilson, Reardon, Theodore, & Farber, 2005).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . Therefore, it is plausible that Oprea1_702105 may target enzymes or proteins essential for the survival and replication of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.

Mode of Action

tuberculosis . This suggests that Oprea1_702105 might interact with its targets in a way that disrupts the normal functioning of the bacterium, leading to its death or inhibition of growth.

Biochemical Pathways

Given the reported anti-tubercular activity of benzothiazole derivatives , it is likely that Oprea1_702105 interferes with pathways crucial for the survival and replication of M. tuberculosis. The downstream effects of this interference could include the death of the bacterium or inhibition of its growth.

Result of Action

Given the reported anti-tubercular activity of benzothiazole derivatives , it is plausible that the action of Oprea1_702105 results in the death of M. tuberculosis or inhibition of its growth.

Safety and Hazards

The safety and hazards of a compound depend on its specific chemical structure and properties. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, including physical and health hazards, and recommendations for handling, storage, and disposal.

Future Directions

The future directions in the research of benzothiazole derivatives could involve the synthesis of new derivatives with improved biological activities, the development of more efficient synthetic methods, and further investigation of their mechanisms of action.

Biochemical Analysis

Biochemical Properties

Benzothiazole derivatives, a key structural component of Oprea1_702105, have been found to exhibit a broad spectrum of pharmaceutical activity, including antitumor, sedative, analgesic, antidiabetic, antibacterial, antifungal, and anti-inflammatory effects . These activities suggest that Oprea1_702105 may interact with a variety of enzymes, proteins, and other biomolecules .

Cellular Effects

Given the broad spectrum of activities exhibited by benzothiazole derivatives , it is plausible that Oprea1_702105 could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

Benzothiazole derivatives have been found to act as inhibitors of tyrosine kinase receptors (TKR), which are overexpressed in a number of cancers . This suggests that Oprea1_702105 may exert its effects at the molecular level through similar mechanisms.